4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole

• IUPAC Name: 4-[(4-methylpyrazol-1-yl)methyl]-2-phenyltriazole
• InChI: InChI=1S/C13H13N5/c1-11-7-14-17(9-11)10-12-8-15-18(16-12)13-5-3-2-4-6-13/h2-9H,10H2,1H3
• InChI Key: AXTCPALKMNTJLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2=NN(N=C2)C3=CC=CC=C3
• Molecular Formula: C13H13N5
• Molecular Weight: 239.28 g/mol

Description

4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole, also known as MPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTP is a triazole derivative that has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole has been used in a variety of scientific research applications, including as a ligand for G protein-coupled receptors, as a tool for studying the structure and function of proteins, and as a potential therapeutic agent for a variety of diseases. 4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole has also been used in studies of the central nervous system and in cancer research.

Mechanism of Action

4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole has been shown to act as a potent inhibitor of G protein-coupled receptors, particularly those involved in the regulation of neurotransmitter release in the brain. 4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release in the brain, the inhibition of cancer cell proliferation, and the regulation of cell signaling pathways. 4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole has several advantages for use in lab experiments, including its high purity and yield, its ability to act as a potent inhibitor of G protein-coupled receptors, and its potential therapeutic applications. However, 4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole, including its potential use as a therapeutic agent for a variety of diseases, its role in the regulation of neurotransmitter release in the brain, and its potential as a tool for studying the structure and function of proteins. Further research is also needed to fully understand the mechanism of action of 4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole and to explore its potential side effects and limitations.

Synthesis Methods

4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole can be synthesized using a variety of methods, including the reaction of 4-methylpyrazole with benzyl chloride followed by reaction with phenylacetylene. Another method involves the reaction of 4-methylpyrazole with 1-phenyl-3-buten-2-one in the presence of triethylamine. Both methods have been shown to yield 4-[(4-Methylpyrazol-1-yl)methyl]-2-phenyltriazole with high purity and yield.